3-(2-Benzyloxyphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-fluoro-5-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-17-11-15(10-16(12-17)20(22)23)18-8-4-5-9-19(18)24-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23)
• InChI Key: TVROCBDEBTUXDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC(=CC(=C3)F)C(=O)O
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID90692195
• Molecular Weight: 322.3 g/mol
• CAS RN: 1261900-65-5

Description

3-(2-Benzyloxyphenyl)-5-fluorobenzoic acid (also known as 2-benzyloxy-5-fluorobenzoic acid or BFB) is an organic compound with the molecular formula C13H10O3F. It is a colorless solid that is soluble in most organic solvents. BFB is used as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as an intermediate in the synthesis of other organic compounds.

Mechanism of Action

BFB acts as an acid catalyst in the synthesis of organic compounds. It is able to activate the reactants and increase the reaction rate by protonating the reactants, forming a more reactive intermediate. The protonated reactants can then react more quickly, leading to a higher yield of the desired product.
Biochemical and Physiological Effects
BFB has been shown to have no significant biochemical or physiological effects in humans. It has been used in laboratory experiments as a reagent and catalyst and has been shown to be safe and non-toxic.

Advantages and Limitations for Lab Experiments

The main advantage of using BFB in laboratory experiments is its high solubility in most organic solvents, which makes it easy to use in a wide variety of reactions. BFB is also relatively inexpensive and has a high yield in most reactions. The main limitation of using BFB is that it is a strong acid and can cause the reactants to react too quickly, leading to a lower yield of the desired product.

Future Directions

The use of BFB in laboratory experiments could be expanded in the future. BFB could be used as a catalyst in the synthesis of other organic compounds, such as pharmaceuticals and polymers. BFB could also be used as an intermediate in the synthesis of other organic molecules. Additionally, further research could be conducted to optimize the use of BFB in laboratory experiments and to identify new applications for the compound.

Synthesis Methods

BFB can be synthesized by the reaction of benzyl alcohol with 2-fluorobenzoic acid in the presence of sulfuric acid as a catalyst. The reaction is conducted at a temperature of 80-90°C for 4-6 hours. The reaction produces BFB in a yield of 90-95%.

Scientific Research Applications

BFB is widely used in scientific research for a variety of purposes. It is used as a reagent for the synthesis of organic compounds, as a catalyst in the production of pharmaceuticals, and as an intermediate in the synthesis of other organic compounds. BFB has also been used in the synthesis of novel polymers, in the synthesis of novel catalysts, and in the synthesis of other organic molecules.